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Compound of Interest

Compound Name: 3-Methyl-4H-pyran-4-one

Cat. No.: B15370168 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Executive Summary
This document outlines the findings from a comprehensive literature review on the toxicological

properties of 3-Methyl-4H-pyran-4-one. Despite extensive searches, specific toxicological

studies, including quantitative data (e.g., LD50, NOAEL), detailed experimental protocols, and

defined mechanisms of toxicity for 3-Methyl-4H-pyran-4-one, are not available in the public

domain. The information that could be retrieved pertains to structurally related compounds,

which may offer some preliminary insights but should be interpreted with caution. This guide

summarizes the available safety information for these related molecules and highlights the

significant data gap for 3-Methyl-4H-pyran-4-one.

Introduction to 3-Methyl-4H-pyran-4-one
3-Methyl-4H-pyran-4-one is a heterocyclic organic compound with potential applications in

various chemical syntheses. As with any chemical entity intended for research or potential

development, a thorough understanding of its toxicological profile is paramount for ensuring

safe handling and for predicting its potential biological effects. This guide serves to collate and

present the current state of knowledge regarding the toxicology of this specific compound.
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A systematic search of scientific databases and regulatory agency websites for toxicological

data on 3-Methyl-4H-pyran-4-one (CAS No. 50671-50-6) was conducted. The search terms

included "3-Methyl-4H-pyran-4-one toxicity," "3-Methyl-4H-pyran-4-one toxicology," "3-
Methyl-4H-pyran-4-one safety," "3-Methyl-4H-pyran-4-one genotoxicity," and "3-Methyl-4H-
pyran-4-one cytotoxicity."

The search results indicate a significant lack of specific toxicological studies for 3-Methyl-4H-
pyran-4-one. No peer-reviewed articles or regulatory assessments detailing its acute, sub-

chronic, or chronic toxicity, nor its genotoxic or cytotoxic potential, were identified.

Information on Structurally Related Compounds
In the absence of direct data, information on structurally similar compounds was reviewed to

provide a preliminary hazard assessment. It is crucial to note that minor structural differences

can lead to significant changes in toxicological properties.

3-Hydroxy-2-methyl-4-pyrone (Maltol)
Maltol is a naturally occurring organic compound that is used primarily as a flavor enhancer.

Acute Toxicity: Safety data sheets for 3-Hydroxy-2-methyl-4-pyrone indicate that while no

acute toxicity information is available for the product itself, it is classified as harmful if

swallowed.[1][2]

Irritation: It is also classified as causing skin and serious eye irritation.[1]

Specific Target Organ Toxicity: It may cause respiratory irritation.[1]

Handling Precautions: Standard laboratory safety measures such as wearing protective

gloves, clothing, and eye protection are recommended.[1][2]

2,3-dihydro-3,5-dihydroxy-6-methyl-4H-pyran-4-one
(DDMP)
DDMP is a compound noted for its antioxidant properties.[3][4]
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Mutagenicity: Some studies have indicated that DDMP exhibits mutagenicity in Ames tests.

[5]

Cytotoxicity: In contrast, it has been reported to lack cytotoxicity in most assays.[5]

Mechanism of Action: The primary target of DDMP is believed to be DNA, acting as a DNA

strand-breaking substance.[5]

3-methyl-2H-furo[2,3-c]pyran-2-one
This compound, isolated from plant-derived smoke, has been tested for its genotoxic potential.

Genotoxicity: In both the Ames test with several strains of Salmonella typhimurium and the

VITOTOX test, 3-methyl-2H-furo[2,3-c]pyran-2-one did not induce any mutagenic activity,

with or without metabolic activation.[6]

Data Presentation
Due to the absence of quantitative toxicological data for 3-Methyl-4H-pyran-4-one, a

comparative data table cannot be provided.

Experimental Protocols
As no specific toxicological studies for 3-Methyl-4H-pyran-4-one were found, detailed

experimental protocols for key experiments cannot be cited or described.

Visualization of Pathways and Workflows
The lack of information on the toxicological mechanisms and signaling pathways affected by 3-
Methyl-4H-pyran-4-one prevents the creation of relevant diagrams. As a general illustration of

a toxicological assessment workflow, the following diagram is provided.
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Caption: A generalized workflow for toxicological assessment of a chemical compound.

Conclusion and Recommendations
There is a critical lack of toxicological data for 3-Methyl-4H-pyran-4-one in publicly available

literature. The information on related compounds provides a mixed and indirect picture, with

some pyran derivatives showing potential for mutagenicity while others appear non-genotoxic.

For any research or development activities involving 3-Methyl-4H-pyran-4-one, it is strongly

recommended that a comprehensive toxicological evaluation be conducted. This should

include, at a minimum:

In vitro cytotoxicity assays in relevant cell lines.

In vitro genotoxicity screening using a standard battery of tests (e.g., Ames test, in vitro

micronucleus assay).

Acute oral toxicity testing in a rodent model to determine its LD50 and identify signs of

systemic toxicity.
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The generation of such data is essential for a proper risk assessment and to ensure the safety

of researchers and the environment. Until such data is available, 3-Methyl-4H-pyran-4-one
should be handled with the precautions appropriate for a compound of unknown toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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